Cas no 1392443-41-2 (Hexahydro-5-(4-pyridinyl)pyrrolo3,4-cpyrrol-2(1H)-yl1-(5-isoquinolinylsulfonyl)-3-azetidinyl-methanone)

• Product Name: Hexahydro-5-(4-pyridinyl)pyrrolo3,4-cpyrrol-2(1H)-yl1-(5-isoquinolinylsulfonyl)-3-azetidinyl-methanone
• CAS No: 1392443-41-2
• MF: C₂₄H₂₅N₅O₃S
• MW: 463.552003622055
• CID: 1064594
• PubChem ID: 62705832
• Update Time: 2025-04-20

Hexahydro-5-(4-pyridinyl)pyrrolo3,4-cpyrrol-2(1H)-yl1-(5-isoquinolinylsulfonyl)-3-azetidinyl-methanone Chemical and Physical Properties

Names and Identifiers

• [Hexahydro-5-(4-pyridinyl)pyrrolo[3,4-c]pyrrol-2(1H)-yl][1-(5-isoquinolinylsulfonyl)-3-azetidinyl]-methanone
• [Hexahydro-5-(4-pyridinyl)pyrrolo[3,4-c]pyrrol-2(1H)-yl][1-(5-isoquinolinylsulfonyl)-3-azetidinyl]-m
• AKOS027447182
• (1-(Isoquinolin-5-ylsulfonyl)azetidin-3-yl)(5-(pyridin-4-yl)hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)methanone
• VU0455691
• 1392443-41-2
• CHEMBL2057776
• (1-isoquinolin-5-ylsulfonylazetidin-3-yl)-(2-pyridin-4-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)methanone
• GLXC-02464
• SCHEMBL15101982
• BDBM50387760
• hexahydro-5-(4-pyridinyl)pyrrolo[3,4-c]pyrrol-2(1h)-yl][1-(5-isoquinolinylsulfonyl)-3-azetidinyl]methanone
• CS-0065918
• HY-116569
• Hexahydro-5-(4-pyridinyl)pyrrolo3,4-cpyrrol-2(1H)-yl1-(5-isoquinolinylsulfonyl)-3-azetidinyl-methanone

• Inchi： 1S/C24H25N5O3S/c30-24(28-13-18-11-27(12-19(18)14-28)21-4-7-25-8-5-21)20-15-29(16-20)33(31,32)23-3-1-2-17-10-26-9-6-22(17)23/h1-10,18-20H,11-16H2
• InChI Key： VORKZGMPBYXFTH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(N1CC(C1)C(N1CC2CN(C3C=CN=CC=3)CC2C1)=O)(=O)=O

Computed Properties

• Exact Mass: 463.16781085g/mol
• Monoisotopic Mass: 463.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.1Ų